Cas no 2229683-70-7 (4,4,5,5,5-pentafluoro-1-nitropent-1-ene)

• Product Name: 4,4,5,5,5-pentafluoro-1-nitropent-1-ene
• CAS No: 2229683-70-7
• MF: C₅H₄F₅NO₂
• MW: 205.082778930664
• CID: 5924203
• PubChem ID: 165754951
• Update Time: 2025-06-08

4,4,5,5,5-pentafluoro-1-nitropent-1-ene Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5,5-pentafluoro-1-nitropent-1-ene
• EN300-1941321
• 2229683-70-7

• Inchi： 1S/C5H4F5NO2/c6-4(7,5(8,9)10)2-1-3-11(12)13/h1,3H,2H2/b3-1+
• InChI Key： BDAKGMLOECKBLE-HNQUOIGGSA-N
• SMILES： FC(C(F)(F)F)(C/C=C/[N+](=O)[O-])F

Computed Properties

• Exact Mass: 205.01621918g/mol
• Monoisotopic Mass: 205.01621918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.8Ų

Additional information on 4,4,5,5,5-pentafluoro-1-nitropent-1-ene

Comprehensive Overview of 4,4,5,5,5-Pentafluoro-1-nitropent-1-ene (CAS No. 2229683-70-7)

4,4,5,5,5-Pentafluoro-1-nitropent-1-ene (CAS No. 2229683-70-7) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in advanced materials and pharmaceuticals. The compound's structure, featuring a pentafluoro group and a nitro functionality, makes it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its use in fluorinated polymers, agrochemicals, and pharmaceutical intermediates, aligning with the growing demand for sustainable and high-performance chemicals.

The rise of green chemistry and sustainable synthesis has further highlighted the importance of compounds like 4,4,5,5,5-Pentafluoro-1-nitropent-1-ene. Its ability to introduce fluorine atoms into molecules efficiently makes it valuable for developing bioactive compounds and materials with enhanced stability. In the context of drug discovery, fluorinated compounds are often sought after for their improved metabolic stability and bioavailability, making this compound a topic of interest in medicinal chemistry forums and research publications.

From an industrial perspective, 4,4,5,5,5-Pentafluoro-1-nitropent-1-ene is also being investigated for its role in specialty coatings and electronic materials. The compound's fluorine-rich structure contributes to properties such as water repellency, chemical resistance, and thermal stability, which are critical for applications in microelectronics and aerospace. These attributes have led to a surge in searches for "fluorinated nitroalkenes" and "applications of pentafluoro compounds" across scientific databases and search engines.

Another area of interest is the compound's potential in catalysis and click chemistry. Its reactive nitro group allows for selective transformations, enabling the synthesis of complex molecules with high precision. This has sparked discussions in organic synthesis communities, particularly around topics like "nitroolefin reactivity" and "fluorine in synthetic methodologies." As the demand for efficient synthetic routes grows, 4,4,5,5,5-Pentafluoro-1-nitropent-1-ene is poised to play a pivotal role in advancing these fields.

In summary, 4,4,5,5,5-Pentafluoro-1-nitropent-1-ene (CAS No. 2229683-70-7) represents a cutting-edge compound with broad applicability across multiple industries. Its unique combination of fluorine and nitro functionalities positions it as a key player in the development of next-generation materials and pharmaceuticals. As research continues to uncover its full potential, this compound is likely to remain a focal point in both academic and industrial settings.